Cas no 168009-85-6 (Triptonine B)

Triptonine B is a sesquiterpene pyridine alkaloid that inhibits HIV replication in H9 lymphocytes with EC50 values <0.10 μ G/ml

Triptonine B structure

Product Name:Triptonine B

CAS No:168009-85-6

Molecular Formula:C₄₅H₅₅NO₂₂

Molecular Weight:961.911700000001

CID:195881

PubChem ID:5481645

Triptonine B Properties

Names and Identifiers

- 3-Furancarboxylic acid,(8R,9R,10R,11S,12R,13R,14R,15S,21S,22S,23R)-10,13,22,23-tetrakis(acetyloxy)-12-[(acetyloxy)methyl]-7,8,9,10,12,13,14,15,17,18,19,20-dodecahydro-21-hydroxy-8,18,21-trimethyl-5,17-dioxo-8,11-epoxy-9,12-ethano-11,15-methano-5H,11H-[1,9]dioxacyclooctadecino[4,3-b]pyridine-14,18-diylester (9CI)
- Triptonine B
- 3-Furancarboxylic acid,(8R,9R,10R,11S,12R,13R,14R,15S,21S,22S,23R)-10,13,22,23-tetrakis(acetyloxy)-12-[(acetyloxy)methyl]-7,8
- Triptonine B (Tripterygium wilfordii)
- Wilfortrine 26-(3-furoate)
- 18-O-(3-Furoyl)wilfortrine
- 3-Furancarboxylic acid, 10,13,22,23-tetrakis(acetyloxy)-12-[(acetyloxy)methyl]-7,8,9,10,12,13,14,15,17,18,19,20-dodecahydro-21-hydroxy-8,18,21-trimethyl-5,17-dioxo-8,11-epoxy-9,12-ethano-11,15-methano-5H,11H[1,9]dioxacyclooctadecino[4,3-b]pyridine-14,18-diylester, (8R,9R,10R,11S,12R,13R,14R,15S,18R,21S,22S,23R)-
- methyl 2-(tetraacetoxy-dihydroxy-pentamethyl-pentaoxo-[?]yl)acetate
- Methyl 2-[(1S,2R,3R,4R,7S,11R,15R,16R,17R,18S,21S,22R,32R,35S)-2,16,17,35-tetraacetyloxy-21,34-dihydroxy-7,21,22,32,34-pentamethyl-6,10,12,20,29-pentaoxo-5,13,19,30,33-pentaoxa-26-azahexacyclo[16.15.1.14,15.01,15.03,32.023,28]pentatriaconta-23(28),24,26-trien-11-yl]acetate
- +Expand
- InChIKey： RZVUCQZHOKQLFV-JNWPVPBVSA-N
- Inchi： InChI=1S/C46H49NO22/c1-22(48)60-21-45-36(64-25(4)51)32(62-23(2)49)31-34(63-24(3)50)46(45)44(8,57)35(33(37(45)65-26(5)52)66-38(53)27-12-16-58-18-27)67-41(56)42(6,68-39(54)28-13-17-59-19-28)14-11-30-29(10-9-15-47-30)40(55)61-20-43(31,7)69-46/h9-10,12-13,15-19,31-37,57H,11,14,20-21H2,1-8H3/t31?,32-,33+,34-,35+,36-,37+,42-,43+,44+,45-,46+/m1/s1
- SMILES： CC(=O)OC[C@@]12[C@@H]([C@@H](C3[C@H]([C@@]42[C@](C)([C@H]([C@@H]([C@@H]1OC(=O)C)OC(=O)C5=COC=C5)OC(=O)[C@@](C)(CCC6=C(C=CC=N6)C(=O)OC[C@]3(C)O4)OC(=O)C7=COC=C7)O)OC(=O)C)OC(=O)C)OC(=O)C

Computed Properties

Exact Mass: 961.32200
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 23
Rotatable Bond Count: 17
Monoisotopic Mass: 961.32157238g/mol
Heavy Atom Count: 69
Complexity: 2110
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 14
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.1
Topological Polar Surface Area: 316Å²

Experimental Properties

LogP: 0.28690
PSA: 316.35000
Solubility: Almost insoluble (0.025 g/l) (25 º C),
Color/Form: Powder
Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),

Triptonine B Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00AM7D-1mg	Triptonine B	168009-85-6	98%	1mg	$473.00	2024-06-19
A2B Chem LLC	AE94537-1mg	Triptonine B	168009-85-6	98%	1mg	$416.00	2024-04-20
Ambeed	A987545-1mg	Triptonine b	168009-85-6	90%	1mg	$381.0	2024-08-03
ChemScence	CS-0023682-1mg	Triptonine B	168009-85-6	≥98.0%	1mg	$381.0	2022-04-27
eNovation Chemicals LLC	Y1257899-1mg	Triptonine B	168009-85-6	98%	1mg	$700	2024-06-06
MedChemExpress	HY-N3511-1mg	Triptonine B	168009-85-6	≥98.0%	1mg	￥3810	2024-04-19
TargetMol Chemicals	TN2284-2 mg	Triptonine B	168009-85-6	98%	2mg	￥ 1,430
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2284-1 mg	Triptonine B	168009-85-6		1mg	￥3465.00	2022-04-26

Triptonine B Suppliers

CHENG DOU NA KE LI Biotechnology Co., Ltd.

Audited Supplier

(CAS:168009-85-6)

MR./MRS.:GUAN JING

Phone:19138982515

Email:3149516455@qq.com

CHENG DOU ZHU MU Technology Co., Ltd.

Audited Supplier

(CAS:168009-85-6)

MR./MRS.:YANG XUE ER

Phone:13980723364

Email:2916345763@qq.com

Triptonine B Related Literature

1. Combining multidimensional chromatography-mass spectrometry and feature-based molecular networking methods for the systematic characterization of compounds in the supercritical fluid extract of Tripterygium wilfordii Hook F

Boquan Qu,Yanfang Liu,Aijin Shen,Zhimou Guo,Long Yu,Dian Liu,Feifei Huang,Ting Peng,Xinmiao Liang Analyst 2023 148 61
2. The application of capillary electrophoretic on-line preconcentration in alkaloid analysis

X. Hou,X. Zhang,Y. Lu Anal. Methods 2017 9 10
3. Celastraceae sesquiterpenoids: biological activity and synthesis

Alan C. Spivey,Matthew Weston,Steven Woodhead Chem. Soc. Rev. 2002 31 43
4. The dihydro-β-agarofuran sesquiterpenoids

Jin-Ming Gao,Wen-Jun Wu,Ji-Wen Zhang,Yasuo Konishi Nat. Prod. Rep. 2007 24 1153
5. Synthesis of anti and syn hydroxy-iso-evoninic acids

Sarah A. Warren,Stephen Stokes,Christopher S. Frampton,Andrew J. P. White,Alan C. Spivey Org. Biomol. Chem. 2012 10 4685

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